Cas no 1249269-59-7 (2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol
• CAS No: 1249269-59-7
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5932649
• PubChem ID: 61070899
• Update Time: 2025-05-24

2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol
• 1249269-59-7
• 2-[2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxy]ethan-1-ol
• EN300-1106765

• Inchi： 1S/C9H17N3O2/c1-7-9(10)8(2)12(11-7)3-5-14-6-4-13/h13H,3-6,10H2,1-2H3
• InChI Key： DIXJVDMXYCWRDA-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol

Research Update on 2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol (CAS: 1249269-59-7)

The compound 2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol (CAS: 1249269-59-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its pyrazole core and ethoxyethanol side chain, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have explored its role in modulating biological pathways, particularly in the context of inflammation and oncology.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of specific kinase enzymes involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1249269-59-7 effectively targets the JAK-STAT signaling pathway, which is implicated in autoimmune diseases such as rheumatoid arthritis. The study highlighted the compound's high binding affinity and low cytotoxicity, making it a viable candidate for further preclinical development.

In addition to its anti-inflammatory properties, 2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol has shown promise in oncology research. A recent preprint on bioRxiv revealed that the compound exhibits potent activity against certain cancer cell lines, particularly those with mutations in the PI3K-AKT-mTOR pathway. The researchers utilized molecular docking simulations and in vitro assays to confirm the compound's mechanism of action, which involves the disruption of protein-protein interactions critical for cancer cell survival.

The synthesis and optimization of 1249269-59-7 have also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors also explored structural analogs to enhance bioavailability and metabolic stability, providing valuable insights for future drug design efforts.

Despite these advancements, challenges remain in the clinical translation of 2-2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethoxyethan-1-ol. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further modifications to improve its drug-like properties. Additionally, more comprehensive toxicology studies are needed to assess its safety profile in animal models.

In conclusion, the latest research on 1249269-59-7 underscores its potential as a multifunctional therapeutic agent. Its dual role in inflammation and oncology, coupled with advances in synthetic chemistry, positions it as a compelling subject for future research. Continued exploration of its mechanisms and optimization of its pharmacokinetic properties will be critical for its progression into clinical trials.